Cas no 1021102-63-5 ((3-ethoxypropyl)(1-phenylethyl)amine)

• Product Name: (3-ethoxypropyl)(1-phenylethyl)amine
• CAS No: 1021102-63-5
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5175970
• PubChem ID: 43179122
• Update Time: 2026-03-04

(3-ethoxypropyl)(1-phenylethyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(3-ethoxypropyl)-α-methyl-
• (3-ethoxypropyl)(1-phenylethyl)amine

• Inchi： 1S/C13H21NO/c1-3-15-11-7-10-14-12(2)13-8-5-4-6-9-13/h4-6,8-9,12,14H,3,7,10-11H2,1-2H3
• InChI Key： ORHHWAQDSMBFEK-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C)NCCCOCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (3-ethoxypropyl)(1-phenylethyl)amine

Comprehensive Overview of (3-ethoxypropyl)(1-phenylethyl)amine (CAS No. 1021102-63-5)

(3-Ethoxypropyl)(1-phenylethyl)amine, with the CAS number 1021102-63-5, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structure, which combines an ethoxypropyl group and a phenylethyl group, linked by an amine functional group. The combination of these moieties imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of (3-ethoxypropyl)(1-phenylethyl)amine is C₁₃H₂₃N, and its molecular weight is approximately 197.32 g/mol. The compound is typically synthesized through the reaction of 3-ethoxypropanol with 1-phenylethanamine in the presence of a suitable catalyst. The synthesis process can be optimized to achieve high yields and purity, which are crucial for its use in research and development.

In terms of physical properties, (3-ethoxypropyl)(1-phenylethyl)amine is a colorless to pale yellow liquid at room temperature. It has a characteristic amine odor and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it easy to handle and incorporate into various formulations.

The chemical stability of (3-ethoxypropyl)(1-phenylethyl)amine is notable under standard laboratory conditions. However, it can degrade when exposed to strong acids or bases, or at elevated temperatures. Therefore, it is recommended to store the compound in a cool, dry place away from direct sunlight and incompatible substances.

In the realm of biological research, (3-ethoxypropyl)(1-phenylethyl)amine has shown promise as a potential therapeutic agent. Recent studies have explored its interactions with various biological targets, including receptors and enzymes. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits selective binding to specific G-protein coupled receptors (GPCRs), which are key targets for drug discovery in the treatment of neurological disorders.

Additionally, (3-ethoxypropyl)(1-phenylethyl)amine has been investigated for its potential anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of (3-ethoxypropyl)(1-phenylethyl)amine has also been studied to assess its suitability for clinical use. Preclinical studies in animal models have indicated that the compound has good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The compound is metabolized primarily by cytochrome P450 enzymes in the liver, with metabolites being excreted via urine and feces.

To further evaluate its safety and efficacy, clinical trials are currently underway to investigate the use of (3-ethoxypropyl)(1-phenylethyl)amine in treating specific medical conditions. Early results from phase I trials have shown that the compound is well-tolerated by human subjects at therapeutic doses, with no significant adverse effects reported.

In conclusion, (3-ethoxypropyl)(1-phenylethyl)amine (CAS No. 1021102-63-5) is a promising compound with a wide range of potential applications in both research and clinical settings. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that new insights into the mechanisms of action and potential uses of this compound will emerge, contributing to advancements in medicine and healthcare.